Cas no 1461705-72-5 (6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine)

• Product Name: 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine
• CAS No: 1461705-72-5
• MF: C₁₁H₁₂F₃N₃O₂S
• MW: 307.292091369629
• MDL: MFCD25371861
• CID: 5170514
• PubChem ID: 75481891
• Update Time: 2025-05-20

6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine Chemical and Physical Properties

Names and Identifiers

• 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile: morpholine
• 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine

• MDL： MFCD25371861
• Inchi： 1S/C7H3F3N2OS.C4H9NO/c8-7(9,10)4-1-5(13)12-6(14)3(4)2-11;1-3-6-4-2-5-1/h1H,(H2,12,13,14);5H,1-4H2
• InChI Key： DGERVXWAOIQLGL-UHFFFAOYSA-N
• SMILES： C1NCCOC1.C(C1=CC(=O)NC(S)=C1C#N)(F)(F)F

Additional information on 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine

Introduction to Compound with CAS No. 1461705-72-5 and Product Name: 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine

The compound with the CAS number 1461705-72-5 and the product name 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities and therapeutic applications. The structural features of this molecule, particularly the presence of a sulfanyl group at the 2-position and a trifluoromethyl group at the 4-position, contribute to its unique chemical properties and potential biological efficacy.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic and heterocyclic compounds in drug design. The incorporation of a trifluoromethyl group into a molecule often enhances its metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine, these structural elements are expected to play a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles.

The morpholine moiety in the compound's name suggests its potential interaction with biological systems. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as key structural components in drugs targeting various diseases. The presence of both a carbonitrile group and a sulfanyl group further diversifies the compound's chemical reactivity, making it a promising candidate for further exploration in drug discovery.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. The structural features of 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine have been analyzed using various computational tools to identify potential binding interactions with target proteins. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments have shown that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The sulfanyl and trifluoromethyl groups are believed to contribute to these effects by enhancing binding affinity and reducing metabolic degradation.

The synthesis of 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine has been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and fluorination reactions, have been employed to construct the desired molecular framework. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological testing.

As research progresses, the potential applications of this compound are likely to expand. Investigating its interactions with other biological targets may reveal additional therapeutic benefits beyond its anti-inflammatory properties. For instance, its ability to modulate enzyme activity could make it useful in treating neurological disorders or cancer.

The development of new drugs is often a lengthy process that involves multiple stages of testing and validation. However, compounds like 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine provide valuable starting points for drug discovery efforts. By leveraging existing knowledge about similar compounds and employing modern synthetic and analytical techniques, researchers can accelerate the identification of novel therapeutic agents.

The impact of fluorinated compounds on drug development cannot be overstated. Their unique properties make them attractive candidates for medicinal chemistry applications. As more research is conducted on compounds like 1461705-72-5, our understanding of their potential benefits will continue to grow.

In conclusion, 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile, morpholine represents a promising advancement in pharmaceutical chemistry. Its structural features and predicted biological activities make it a valuable compound for further research and development. As scientists continue to explore its potential applications, new therapeutic opportunities may emerge.